Cas no 67535-31-3 (1,3-Dithietane-2-thione, 4-phenyl-)

• Product Name: 1,3-Dithietane-2-thione, 4-phenyl-
• CAS No: 67535-31-3
• MF: C₈H₆S₃
• MW: 198.328238010406
• CID: 387882
• PubChem ID: 71368116
• Update Time: 2025-04-19

1,3-Dithietane-2-thione, 4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dithietane-2-thione, 4-phenyl-
• 4-phenyl-1,3-dithietane-2-thione
• DTXSID30791196
• 67535-31-3

• Inchi： 1S/C8H6S3/c9-8-10-7(11-8)6-4-2-1-3-5-6/h1-5,7H
• InChI Key： DHVHIWHGBXLLHO-UHFFFAOYSA-N
• SMILES： S1C(=S)SC1C1C=CC=CC=1

Computed Properties

• Exact Mass: 197.96316371g/mol
• Monoisotopic Mass: 197.96316371g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 82.7Ų